![molecular formula C10H10ClNS B1448750 4-(Thiophen-3-yl)aniline hydrochloride CAS No. 1803598-86-8](/img/structure/B1448750.png)
4-(Thiophen-3-yl)aniline hydrochloride
Overview
Description
4-(Thiophen-3-yl)aniline is a chemical compound with the molecular formula C10H9NS. It appears as a white to brown powder or crystals . This compound can be used as a reactant to synthesize various materials .
Synthesis Analysis
4-(Thiophen-3-yl)aniline can be synthesized through various methods. For instance, it can be used as a reactant to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material by in situ polymerization and composite formation method . It can also be used to synthesize Schiff base, 2-methoxy-6-[(4-thiophene-3-yl-phenylimino)-methyl]-phenol by condensation reaction with o-vanillin .Molecular Structure Analysis
The molecular structure of 4-(Thiophen-3-yl)aniline consists of a thiophene ring attached to an aniline group. The molecular weight of this compound is 175.25 .Chemical Reactions Analysis
As a reactant, 4-(Thiophen-3-yl)aniline can participate in various chemical reactions. For example, it can be used to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material by in situ polymerization and composite formation method . It can also react with o-vanillin to form a Schiff base .Physical And Chemical Properties Analysis
4-(Thiophen-3-yl)aniline is a solid substance with a melting point of 99-103 °C (lit.) . It has a molecular weight of 175.25 .Scientific Research Applications
Synthesis of Pd(I)–poly[4-(thiophen-3yl)-aniline] Composite Material
4-(Thiophen-3-yl)aniline hydrochloride can be used as a reactant to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material. This is achieved through an in situ polymerization and composite formation method .
Synthesis of Schiff Base
This compound can also be used in the synthesis of Schiff base, specifically 2-methoxy-6-[(4-thiophene-3-yl-phenylimino)-methyl]-phenol. This is achieved through a condensation reaction with o-vanillin .
Synthesis of 2-(1H-Imidazol-1-yl)-N-(4-(thiophen-3-yl)phenyl)acetamide
Another application is in the synthesis of 2-(1H-Imidazol-1-yl)-N-(4-(thiophen-3-yl)phenyl)acetamide. This is achieved by reacting with 2-(1H-imidazol-1-yl)acetic acid using HATU as an amide coupling agent .
Industrial Chemistry and Material Science
Thiophene derivatives, including 4-(Thiophen-3-yl)aniline hydrochloride, are utilized in industrial chemistry and material science as corrosion inhibitors .
Organic Semiconductors
Thiophene-mediated molecules, including 4-(Thiophen-3-yl)aniline hydrochloride, play a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
This compound is also used in the fabrication of organic field-effect transistors (OFETs) .
Organic Light-Emitting Diodes (OLEDs)
4-(Thiophen-3-yl)aniline hydrochloride is used in the fabrication of organic light-emitting diodes (OLEDs) .
Pharmacological Properties
Molecules with the thiophene ring system, including 4-(Thiophen-3-yl)aniline hydrochloride, exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Safety and Hazards
properties
IUPAC Name |
4-thiophen-3-ylaniline;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NS.ClH/c11-10-3-1-8(2-4-10)9-5-6-12-7-9;/h1-7H,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJUPXFCNTFUHII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSC=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.